3'-Bromo-3-(4-methylphenyl)propiophenone
Overview
Description
3’-Bromo-3-(4-methylphenyl)propiophenone is an organic compound with the molecular formula C16H15BrO . It has a molecular weight of 303.2 . The compound is also known as BMK.
Synthesis Analysis
The compound can be synthesized from the reaction of 3-bromo-benzaldehyde and 4-methyl-acetophenone in the presence of KOH . It’s also used in the synthesis of o-, m - and p - isomers of (±)-2- [3- (hydroxybenzoyl)phenyl] propanoic acid .Molecular Structure Analysis
The InChI code for the compound is 1S/C16H15BrO/c1-12-5-7-13 (8-6-12)9-10-16 (18)14-3-2-4-15 (17)11-14/h2-8,11H,9-10H2,1H3 . This indicates that the compound has a bromophenyl group and a methylphenyl group attached to a propanone.Chemical Reactions Analysis
The compound is used in the synthesis of various other compounds. For example, it was used in the synthesis of o-, m - and p - isomers of (±)-2- [3- (hydroxybenzoyl)phenyl] propanoic acid . It was also used in the synthesis of 2- (methylamino)-1- (3-bromophenyl)propan-1-one .Physical And Chemical Properties Analysis
The compound has a molecular weight of 303.2 . It has a density of 1.314g/cm3 . The boiling point of the compound is 418.9ºC at 760 mmHg .Scientific Research Applications
Organic Synthesis
3’-Bromo-3-(4-methylphenyl)propiophenone: is a valuable intermediate in organic synthesis. It is used in the preparation of various o-, m-, and p-isomers of (±)-2-[3-(hydroxybenzoyl)phenyl]propanoic acid . These isomers are crucial for the synthesis of complex organic molecules, which can serve as building blocks for pharmaceuticals, agrochemicals, and other specialty chemicals.
Medicinal Chemistry
In medicinal chemistry, this compound plays a significant role as a precursor in the synthesis of pharmacologically active molecules. It has been utilized in the creation of 2-(methylamino)-1-(3-bromophenyl)propan-1-one, a compound that has potential applications in the development of new therapeutic agents .
Material Science
The brominated propiophenone derivative is instrumental in material science, particularly in the development of new materials with unique properties. Its incorporation into polymers and other materials can impart characteristics like flame retardancy or alter the material’s physical properties to suit specific applications .
Analytical Chemistry
In analytical chemistry, 3’-Bromo-3-(4-methylphenyl)propiophenone is used as a standard or reference compound. It helps in the calibration of instruments and acts as a comparison benchmark for the identification of similar compounds in various samples .
Industrial Applications
Industrially, this compound finds applications in the synthesis of dyes, fragrances, and other specialty chemicals. Its reactivity and stability under various conditions make it a versatile intermediate for large-scale chemical production processes .
Environmental Research
While direct applications in environmental research are not extensively documented, compounds like 3’-Bromo-3-(4-methylphenyl)propiophenone can be used in the study of degradation processes and environmental fate of brominated organic compounds. Understanding their breakdown and interaction with environmental factors is crucial for assessing their impact on ecosystems .
Safety and Hazards
properties
IUPAC Name |
1-(3-bromophenyl)-3-(4-methylphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrO/c1-12-5-7-13(8-6-12)9-10-16(18)14-3-2-4-15(17)11-14/h2-8,11H,9-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IULVLGKQGGBUOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CCC(=O)C2=CC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00644120 |
Source
|
| Record name | 1-(3-Bromophenyl)-3-(4-methylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00644120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Bromo-3-(4-methylphenyl)propiophenone | |
CAS RN |
898768-69-9 |
Source
|
| Record name | 1-(3-Bromophenyl)-3-(4-methylphenyl)-1-propanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898768-69-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Bromophenyl)-3-(4-methylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00644120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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